Cas no 858114-78-0 ((2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester)

• Product Name: (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester
• CAS No: 858114-78-0
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 1061646
• Update Time: 2025-06-15

(2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester

• Inchi： 1S/C12H12F2O3/c1-3-17-12(15)5-4-9-10(13)6-8(16-2)7-11(9)14/h4-7H,3H2,1-2H3/b5-4+
• InChI Key： KNWHUTBSXIHTJQ-SNAWJCMRSA-N
• SMILES： FC1C=C(C=C(C=1/C=C/C(=O)OCC)F)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester

Comprehensive Overview of (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester (CAS No. 858114-78-0)

The compound (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester (CAS No. 858114-78-0) is a fluorinated phenylpropenoate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,6-difluoro-4-methoxyphenyl group conjugated to an ethyl ester moiety, makes it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules, particularly in the fields of anti-inflammatory and antimicrobial agents.

One of the key reasons for the growing attention toward (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester is its structural similarity to other fluorinated aromatic compounds, which are known for their enhanced metabolic stability and bioavailability. This aligns with current trends in drug discovery, where fluorine incorporation is a hot topic due to its ability to improve drug-like properties. Users searching for "fluorine in drug design" or "methoxyphenyl derivatives in pharmaceuticals" will find this compound highly relevant.

From a synthetic chemistry perspective, the ethyl ester group in CAS No. 858114-78-0 offers versatility for further functionalization, making it a preferred choice for medicinal chemistry applications. The compound’s α,β-unsaturated carbonyl system also allows for Michael addition reactions, a feature often exploited in the design of enzyme inhibitors. This has led to its exploration in cancer research, where such inhibitors are critical for targeting signaling pathways.

Environmental and regulatory considerations are also driving interest in (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester. Unlike some traditional aromatic compounds, fluorinated analogs like this one are often designed to minimize ecological impact. Searches for "green chemistry fluorinated compounds" or "sustainable agrochemical intermediates" highlight this shift in focus. The compound’s methoxy and difluoro substitutions contribute to its biodegradability profile, a factor increasingly prioritized in industrial applications.

In analytical chemistry, CAS No. 858114-78-0 is characterized by techniques such as HPLC, NMR, and mass spectrometry, which confirm its purity and structural integrity. Researchers frequently search for "analytical methods for fluorinated esters" or "spectroscopic data of phenylpropenoates", underscoring the need for reliable characterization protocols. The compound’s distinct UV-Vis absorption properties further make it useful in photochemical studies.

Looking ahead, the demand for (2E)-3-(2,6-Difluoro-4-methoxyphenyl)-2-propenoic Acid Ethyl Ester is expected to rise, particularly in custom synthesis and contract research organizations (CROs). Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows positions it as a strategic building block for drug discovery pipelines. As the scientific community continues to explore structure-activity relationships (SAR) in fluorinated compounds, this ester will likely remain a focal point for innovation.